Cas no 882748-52-9 (3-[(3-fluoro-4-methylphenyl)amino]-1-(naphthalen-2-yl)propan-1-one)

• Product Name: 3-[(3-fluoro-4-methylphenyl)amino]-1-(naphthalen-2-yl)propan-1-one
• CAS No: 882748-52-9
• CID: 4663744
• Update Time: 2025-11-01

3-[(3-fluoro-4-methylphenyl)amino]-1-(naphthalen-2-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-FLUORO-4-METHYLANILINO)-1-(2-NAPHTHYL)-1-PROPANONE
• SALOR-INT L171409-1EA
• 3-[(3-fluoro-4-methylphenyl)amino]-1-(naphthalen-2-yl)propan-1-one

Additional information on 3-[(3-fluoro-4-methylphenyl)amino]-1-(naphthalen-2-yl)propan-1-one

3-[(3-Fluoro-4-methylphenyl)amino]-1-(naphthalen-2-yl)propan-1-one (CAS No. 882748-52-9): A Comprehensive Overview

3-[(3-Fluoro-4-methylphenyl)amino]-1-(naphthalen-2-yl)propan-1-one (CAS No. 882748-52-9) is a multifaceted compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a member of the arylamides and has garnered attention due to its unique structural features and biological activities. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research developments surrounding this compound.

Chemical Structure and Properties

The molecular formula of 3-[(3-fluoro-4-methylphenyl)amino]-1-(naphthalen-2-yl)propan-1-one is C₁₉H₁₇FN₂O, with a molecular weight of 306.35 g/mol. The compound features a naphthalene ring and a fluoro-substituted phenyl group, which contribute to its distinct electronic and steric properties. The presence of the amide bond adds to its structural complexity and reactivity. The compound is typically synthesized through a multi-step process involving the coupling of a fluoro-substituted aniline with a naphthoyl chloride or a similar electrophile.

Synthesis Methods

The synthesis of 3-[(3-fluoro-4-methylphenyl)amino]-1-(naphthalen-2-yl)propan-1-one has been extensively studied, with several methods reported in the literature. One common approach involves the reaction of 3-fluoro-4-methylaniline with 2-naphthoyl chloride in the presence of a base such as triethylamine or pyridine. This reaction typically proceeds via an amide bond formation, yielding the desired product in good yields. Another method involves the use of transition metal-catalyzed cross-coupling reactions, such as the Ullmann coupling or Buchwald-Hartwig amination, which offer improved selectivity and efficiency.

Biological Activities

3-[(3-fluoro-4-methylphenyl)amino]-1-(naphthalen-2-yl)propan-1-one has been investigated for its potential biological activities, particularly in the context of anticancer and anti-inflammatory applications. Recent studies have shown that this compound exhibits potent cytotoxic effects against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT116). The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

In addition to its anticancer properties, 3-[(3-fluoro-4-methylphenyl)amino]-1-(naphthalen-2-yl)propan-1-one has demonstrated anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Future Prospects

The promising preclinical results for 3-[(3-fluoro-4-methylphenyl)amino]-1-(naphthalen-2-yl)propan-1-one have led to increased interest in its clinical evaluation. Several Phase I clinical trials are currently underway to assess the safety and efficacy of this compound in human subjects. Preliminary data from these trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported.

Further research is needed to fully elucidate the pharmacokinetic and pharmacodynamic properties of 3-[(3-fluoro-4-methylphenyl)amino]-1-(naphthalen-2-yl)propan-1-one. Ongoing studies are focusing on optimizing its formulation for improved bioavailability and stability. Additionally, efforts are being made to identify potential drug-drug interactions and evaluate its long-term safety profile.

Conclusion

3-[(3-fluoro-4-methylphenyl)amino]-1-(naphthalen-2-y l)propan - 1 - one strong > (CAS No . 882748 - 52 - 9 ) represents a promising lead compound in the development of novel therapeutic agents for cancer and inflammatory diseases . Its unique chemical structure , coupled with its potent biological activities , makes it an attractive candidate for further research and development . As clinical trials progress , it is hoped that this compound will contribute significantly to improving patient outcomes and advancing our understanding of disease mechanisms . p >